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Compound of Interest

Compound Name: 1-Cyclopropyl-3-iodo-1H-pyrazole

Cat. No.: B13973730

Get Quote

CAS Number: 1616069-72-7 Formula: C₆H₇IN₂ Molecular Weight: 234.04 g/mol

Executive Summary
1-Cyclopropyl-3-iodo-1H-pyrazole is a high-value heterocyclic building block utilized primarily

in the development of small-molecule therapeutics. As a member of the pyrazole class—a

"privileged scaffold" in medicinal chemistry—it serves as a critical intermediate for introducing

the cyclopropyl moiety, which is known to improve metabolic stability and potency by filling

hydrophobic pockets in target proteins (e.g., kinases, GPCRs).

The presence of the iodine atom at the C-3 position, rather than the more common C-4

position, provides a unique vector for diversification via palladium-catalyzed cross-coupling

reactions. This guide details the synthesis, reactivity, and handling of this compound, designed

for researchers requiring high-purity intermediates for lead optimization.
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Property Data

IUPAC Name 1-Cyclopropyl-3-iodo-1H-pyrazole

CAS Number 1616069-72-7

Appearance
Off-white to pale yellow solid or viscous oil

(purity dependent)

Solubility
Soluble in DMSO, Methanol, DCM, Ethyl

Acetate; Insoluble in Water

LogP (Calc) ~1.8 - 2.1

Storage
2–8°C, inert atmosphere (Argon/Nitrogen),

protect from light

Structural Significance
The cyclopropyl group at N-1 acts as a bioisostere for isopropyl or ethyl groups but with distinct

conformational rigidity, often reducing oxidative metabolism (CYP450). The C-3 iodine is a

reactive handle, electronically distinct from C-4 halides, often requiring specific catalytic

systems for efficient coupling due to the adjacent nitrogen lone pairs.

Synthetic Pathways[2][3][4][5][6]
The synthesis of 1-cyclopropyl-3-iodo-1H-pyrazole generally follows two strategic routes: N-

Cyclopropylation of a pre-existing 3-iodopyrazole or Sandmeyer Iodination of a 3-

aminopyrazole precursor.

Route A: Copper-Catalyzed Chan-Lam Coupling
(Recommended)
This route is preferred for its modularity, allowing the late-stage introduction of the cyclopropyl

group onto the valuable 3-iodopyrazole core.

Mechanism: Oxidative coupling using cyclopropylboronic acid.

Key Reagents: Cu(OAc)₂, 2,2'-Bipyridine, Na₂CO₃, Dichloroethane (DCE).
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Protocol:

Charge: To a reaction vessel, add 3-iodo-1H-pyrazole (1.0 equiv), cyclopropylboronic acid

(2.0 equiv), Cu(OAc)₂ (1.0 equiv), and 2,2'-bipyridine (1.0 equiv).

Solvent: Add anhydrous 1,2-dichloroethane (0.1 M concentration) and Na₂CO₃ (2.0 equiv).

Activation: Heat the mixture to 70°C under an air atmosphere (or O₂ balloon) for 12–24

hours. The presence of oxygen is critical for re-oxidizing Cu(I) to the active Cu(II) species.

Workup: Cool to RT, filter through a Celite pad to remove copper salts, and concentrate the

filtrate.

Purification: Flash column chromatography (Hexanes/EtOAc gradient).

Route B: Sandmeyer Reaction (From 3-Amino)
This route is viable if 1-cyclopropyl-1H-pyrazol-3-amine (CAS 1240565-06-3) is available.

Mechanism: Diazotization of the primary amine followed by displacement with iodide.

Key Reagents: NaNO₂, HI or KI, H₂SO₄/Water.

Protocol:

Diazotization: Dissolve 1-cyclopropyl-1H-pyrazol-3-amine in 20% H₂SO₄ at 0°C. Dropwise

add aqueous NaNO₂ (1.1 equiv), maintaining temperature <5°C.

Substitution: Add a cold solution of KI (1.5 equiv) or HI slowly.

Reaction: Allow to warm to RT and stir for 2 hours. Iodine formation (dark color) will be

observed.

Quench: Neutralize with saturated NaHCO₃ and treat with Na₂S₂O₃ (sodium thiosulfate) to

remove excess iodine.

Extraction: Extract with EtOAc, dry over MgSO₄, and concentrate.
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Visualization: Synthesis & Reactivity Workflow
The following diagram illustrates the synthesis of the core and its downstream diversification

into bioactive scaffolds.
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Figure 1: Synthetic routes to 1-Cyclopropyl-3-iodo-1H-pyrazole and its utility in Pd-catalyzed

cross-coupling reactions.

Reactivity Profile & Applications
Palladium-Catalyzed Cross-Coupling
The C-3 iodine bond is highly activated for oxidative addition to Pd(0).

Suzuki-Miyaura Coupling:

Application: Synthesis of biaryl kinase inhibitors.

Conditions: Pd(dppf)Cl₂ (5 mol%), Arylboronic acid (1.2 equiv), K₂CO₃ (3 equiv),

Dioxane/Water (4:1), 90°C.

Note: The N-cyclopropyl group is stable under standard basic Suzuki conditions.

Sonogashira Coupling:

Application: Creating rigid alkynyl linkers for fragment-based drug design.
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Conditions: Pd(PPh₃)₂Cl₂ (5 mol%), CuI (2 mol%), Terminal Alkyne, Et₃N (base/solvent),

60°C.

Selectivity: High chemoselectivity for the C-3 iodine over other potential halides (e.g., if a

C-4 chloro is present).

Medicinal Chemistry Utility
Kinase Selectivity: The 1-cyclopropyl-3-arylpyrazole motif mimics the adenine ring of ATP.

The vector of the C-3 substituent directs the attached group into the "gatekeeper" region or

the solvent-exposed front of the kinase ATP-binding pocket.

Metabolic Stability: The cyclopropyl group prevents N-dealkylation, a common metabolic soft

spot for N-methyl or N-ethyl pyrazoles.

Handling and Safety Data
Signal Word:WARNING

Hazard Class H-Code Statement

Acute Toxicity (Oral) H302 Harmful if swallowed.[1][2]

Skin Irritation H315 Causes skin irritation.[1][2]

Eye Irritation H319
Causes serious eye irritation.

[1][2]

STOT-SE H335
May cause respiratory

irritation.[1][2]

Precautionary Measures:

PPE: Wear nitrile gloves, safety goggles, and a lab coat.

Inhalation: Handle only in a fume hood to avoid inhalation of dust/vapors.

Storage: Store in a tightly closed container at 2–8°C. Iodine-containing compounds can be

light-sensitive; store in amber vials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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